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Compound of Interest

Compound Name: MS012

Cat. No.: B609339 Get Quote

For researchers and professionals in the fast-paced world of drug development, adherence to

strict safety and disposal protocols is paramount. This document provides a comprehensive,

step-by-step guide for the proper disposal of MS012, ensuring the safety of laboratory

personnel and compliance with environmental regulations. While MS012 itself is not classified

as a hazardous substance, it contains a component that requires careful handling during

disposal.

Key Chemical Component Analysis
The Safety Data Sheet (SDS) for MS012 (SCM012) from Merck Millipore indicates that the

mixture is not hazardous. However, it contains 1,4-Diaminobutane (CAS No. 110-60-1) at a

concentration of ≥ 0.1% to < 1%.[1] 1,4-Diaminobutane is a hazardous substance, and its

properties must be considered for safe disposal.
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Property Value Reference

CAS Number 110-60-1 [2][3]

Synonyms Putrescine, 1,4-Butanediamine [2][3]

Physical State Low melting solid [3]

Hazards

Corrosive, Causes eye and

skin burns, Harmful if

swallowed, Toxic in contact

with skin, Fatal if inhaled.[2][4]

[3][5]

Flash Point 45 °C / 113 °F [3]

pH No information available [3]

Experimental Protocols Referenced
The disposal procedures outlined below are based on standard laboratory hazardous waste

management guidelines and the specific hazard information for 1,4-Diaminobutane as detailed

in its Safety Data Sheet.

Step-by-Step Disposal Procedure for MS012
This protocol provides a direct, procedural guide for the safe disposal of MS012.

1. Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.[2]

2. Waste Collection:

Designate a specific, compatible waste container for MS012 waste. A high-density

polyethylene (HDPE) container with a secure screw-top cap is recommended.

Do not mix MS012 waste with other chemical waste streams unless compatibility has been

verified.[6]
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Keep the waste container closed except when adding waste.[6][7]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste".[7]

The label must include:

The full chemical name: "MS012 (contains 1,4-Diaminobutane)"

The approximate concentration of 1,4-Diaminobutane (<1%)

The hazard characteristics (e.g., "Corrosive," "Toxic")

The date when the first waste was added to the container.

4. Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is at or near

the point of generation.[8]

Ensure the storage area is well-ventilated.

Segregate the MS012 waste from incompatible materials, such as strong oxidizing agents.[2]

[8]

5. Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

Do not dispose of MS012 down the drain or in the regular trash.[7][9]

For spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

vermiculite, dry sand) and place it in the designated hazardous waste container.[2]

6. Empty Containers:

Empty MS012 containers should be triple-rinsed with a suitable solvent (e.g., water).[6]
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The rinsate must be collected and disposed of as hazardous waste.[6]

After triple-rinsing, the container can be disposed of as non-hazardous waste, or preferably,

reused for compatible waste collection after removing or defacing the original label.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of MS012.
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Caption: Logical workflow for the safe disposal of MS012.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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